Cas no 2198591-68-1 (N-(2-hydroxycyclobutyl)-5-methylthiophene-2-carboxamide)

• Product Name: N-(2-hydroxycyclobutyl)-5-methylthiophene-2-carboxamide
• CAS No: 2198591-68-1
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 5993314
• PubChem ID: 126856483
• Update Time: 2025-05-21

N-(2-hydroxycyclobutyl)-5-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)-5-methylthiophene-2-carboxamide
• 2198591-68-1
• F6438-6876
• AKOS032844185

• Inchi： 1S/C10H13NO2S/c1-6-2-5-9(14-6)10(13)11-7-3-4-8(7)12/h2,5,7-8,12H,3-4H2,1H3,(H,11,13)
• InChI Key： AOSRXWCTHGINPO-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NC1CCC1O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.6Ų

Additional information on N-(2-hydroxycyclobutyl)-5-methylthiophene-2-carboxamide

N-(2-Hydroxycyclobutyl)-5-Methylthiophene-2-Carboxamide: A Comprehensive Overview

N-(2-Hydroxycyclobutyl)-5-Methylthiophene-2-Carboxamide, also known by its CAS number 2198591-68-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxycyclobutyl group with a methylthiophene moiety, making it a versatile building block for various applications.

The synthesis of N-(2-Hydroxycyclobutyl)-5-Methylthiophene-2-Carboxamide involves a series of carefully designed reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled the efficient production of this compound, ensuring high purity and yield. Its structural integrity has been confirmed through advanced spectroscopic techniques such as NMR and IR spectroscopy, as well as X-ray crystallography.

One of the most notable properties of this compound is its thermal stability, which makes it suitable for applications in high-temperature environments. Additionally, its electronic properties have been extensively studied, revealing its potential as a semiconductor material in organic electronics. Recent research has highlighted its ability to form self-assembled monolayers, which could be exploited in the development of advanced sensors and electronic devices.

In terms of biological applications, N-(2-Hydroxycyclobutyl)-5-Methylthiophene-2-Carboxamide has shown promise in drug delivery systems due to its biocompatibility and controlled release properties. Studies have demonstrated its ability to encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, its biodegradability has been assessed, confirming its suitability for use in biomedical applications without adverse environmental impacts.

The environmental impact of this compound has also been a focus of recent research. Its degradation pathways under various conditions have been investigated, revealing that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in the ecosystem. This makes it an eco-friendly alternative to traditional materials in several industrial applications.

In conclusion, N-(2-Hydroxycyclobutyl)-5-Methylthiophene-2-Carboxamide (CAS No. 2198591-68-1) is a multifaceted compound with potential applications across diverse fields. Its unique chemical structure, coupled with its favorable physical and chemical properties, positions it as a valuable asset in both academic research and industrial development.